Cas no 920212-49-3 (2-chloro-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)-5-(trifluoromethyl)benzenesulfonamide)

• Product Name: 2-chloro-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)-5-(trifluoromethyl)benzenesulfonamide
• CAS No: 920212-49-3
• MF: C₂₀H₁₇ClF₃N₃O₃S
• MW: 471.880492925644
• CID: 6621693
• PubChem ID: 27509447
• Update Time: 2025-05-20

2-chloro-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)-5-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• F2870-0133
• AKOS021698947
• 2-chloro-N-(2-{[6-(4-methylphenyl)pyridazin-3-yl]oxy}ethyl)-5-(trifluoromethyl)benzene-1-sulfonamide
• 2-chloro-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)-5-(trifluoromethyl)benzenesulfonamide
• 2-chloro-N-[2-[6-(4-methylphenyl)pyridazin-3-yl]oxyethyl]-5-(trifluoromethyl)benzenesulfonamide
• 920212-49-3

• Inchi： 1S/C20H17ClF3N3O3S/c1-13-2-4-14(5-3-13)17-8-9-19(27-26-17)30-11-10-25-31(28,29)18-12-15(20(22,23)24)6-7-16(18)21/h2-9,12,25H,10-11H2,1H3
• InChI Key： BCBRVHYPJOADEN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1S(NCCOC1=CC=C(C2C=CC(C)=CC=2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 471.0631248g/mol
• Monoisotopic Mass: 471.0631248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-chloro-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)-5-(trifluoromethyl)benzenesulfonamide

Compound CAS No. 920212-49-3: 2-Chloro-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)-5-(trifluoromethyl)benzenesulfonamide

The compound with CAS No. 920212-49-3, known as 2-chloro-N-(2-((6-(p-tolyl)pyridazin-3-yl)oxy)ethyl)-5-(trifluoromethyl)benzenesulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural features and promising applications in drug development.

Chemical Structure and Synthesis

The molecule's structure is characterized by a benzenesulfonamide core, which is a common motif in pharmaceutical compounds due to its stability and bioavailability. The sulfonamide group is attached to a benzene ring that carries a trifluoromethyl substituent at the 5-position, enhancing the molecule's lipophilicity and metabolic stability. The chloro group at the 2-position further modulates the electronic properties of the aromatic ring, influencing the compound's reactivity and selectivity.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, coupling reactions, and oxidation steps. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

Applications in Pharmacology

One of the most exciting aspects of this compound is its potential in pharmacology. The presence of the pyridazine ring with a p-tolyl substituent introduces unique electronic and steric properties that make it an attractive candidate for targeting specific biological pathways. Recent studies have demonstrated its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anti-cancer agent.

In addition to its pharmacological applications, this compound has shown promise in other therapeutic areas, including inflammation and neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it particularly valuable for targeting central nervous system disorders.

Toxicological and Environmental Considerations

As with any novel chemical entity, understanding its toxicological profile is crucial for safe use. Initial toxicity studies indicate that the compound exhibits low acute toxicity, but further long-term studies are required to assess its potential for chronic effects. Researchers are also investigating its environmental impact, particularly its biodegradability and potential for bioaccumulation.

Efforts are being made to develop sustainable synthesis routes that minimize environmental impact while maintaining high product quality. Green chemistry principles are being integrated into the manufacturing process to reduce waste and energy consumption.

Future Directions

The future of CAS No. 920212-49-3 lies in continued research to fully harness its potential across various applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field.

In conclusion, CAS No. 920212-49-3 represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, coupled with promising biological activity, positions it as a key player in future therapeutic interventions.